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Compound of Interest

Compound Name: Fast Red KL Salt

Cat. No.: B1592214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

Fast Red KL Salt, a diazonium salt commonly utilized in biochemical and histochemical

applications. This document summarizes its key characteristics, including its chemical structure

and relevant quantitative data. While specific experimental protocols for Fast Red KL Salt are

not extensively detailed in publicly available literature, this guide presents a representative

protocol for a related "Fast Red" chromogen in immunohistochemistry to illustrate its potential

application, with the caveat that protocol optimization is essential.

Chemical Identity and Properties
Fast Red KL Salt is the common name for 2-carbamoyl-5-methoxybenzenediazonium chloride.

[1][2][3] It is also commercially available as a hemi(zinc chloride) salt.[4] The presence of the

zinc chloride salt can affect its stability and solubility. The key chemical identifiers and

properties are summarized in the table below.
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Property
Value (Chloride
Salt)

Value (Hemi(zinc
chloride) Salt)

Source(s)

IUPAC Name

2-carbamoyl-5-

methoxybenzenediazo

nium;chloride

2-Carbamoyl-5-

methoxybenzenediazo

nium chloride

hemi(zinc chloride)

salt

[1][3]

Synonyms

Fast Red KL Salt, 2-

(Aminocarbonyl)-5-

methoxybenzenediazo

nium chloride

BENZENEDIAZONIU

M, 2-

(AMINOCARBONYL)-

5-METHOXY,

HEMI[ZINC

CHLORIDE] SALT

[3]

CAS Number 86780-25-8 86780-25-8 [1][3]

Molecular Formula C₈H₈ClN₃O₂ C₈H₈N₃O₂·½ZnCl₂ [1][4]

Molecular Weight 213.62 g/mol 246.17 g/mol [1][4]

Appearance Not specified Brown-red powder

Purity
Dye content approx.

25%
≥25% (Dye content) [3]

Storage Room Temperature
2°C - 8°C or Room

Temperature
[3][4]

SMILES
COC1=CC(=C(C=C1)

C(=O)N)[N+]#N.[Cl-]

COC1=CC(=C(C=C1)

C(=O)N)[N+]#N.[Cl-].

[Zn+2].[Cl-].[Cl-]

[3][4]

Topological Polar

Surface Area
80.5 Å² Not available

Hydrogen Bond Donor

Count
1 Not available

Hydrogen Bond

Acceptor Count
4 Not available
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Chemical Structure
The chemical structure of Fast Red KL Salt is characterized by a benzene ring substituted with

a methoxy group, a carbamoyl group, and a diazonium group. The positive charge on the

diazonium group is balanced by a chloride anion.

Figure 1. Chemical structure of Fast Red KL Salt.

Experimental Protocols
Detailed, validated experimental protocols specifically for Fast Red KL Salt are not readily

available in the surveyed literature. However, "Fast Red" is a widely used chromogen in

immunohistochemistry (IHC) for the detection of alkaline phosphatase (AP) activity. The

following is a general protocol for IHC using an AP-based detection system and a "Fast Red"

chromogen.

Disclaimer: This is a representative protocol and is not specific to Fast Red KL Salt.
Researchers must optimize this protocol for their specific primary antibody, tissue type, and

experimental conditions.

General Immunohistochemistry Protocol with Alkaline
Phosphatase-Fast Red Detection
Materials:

Formalin-fixed, paraffin-embedded tissue sections on slides

Xylene

Ethanol (100%, 95%, 70%)

Deionized water

Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

Wash buffer (e.g., PBS or TBS)

Blocking solution (e.g., 5% normal serum in wash buffer)
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Primary antibody

Alkaline phosphatase-conjugated secondary antibody

"Fast Red" chromogen and substrate buffer (prepare according to manufacturer's

instructions)

Aqueous mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene to remove paraffin.

Rehydrate the tissue sections by sequential immersion in decreasing concentrations of

ethanol (100%, 95%, 70%).

Rinse with deionized water.

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER) by incubating slides in pre-heated antigen

retrieval solution. The time and temperature will depend on the primary antibody and

tissue.

Allow slides to cool to room temperature.

Rinse with wash buffer.

Blocking:

Incubate sections with blocking solution to prevent non-specific antibody binding.

Primary Antibody Incubation:

Dilute the primary antibody to its optimal concentration in the blocking solution.
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Incubate the sections with the primary antibody for the recommended time and

temperature (e.g., 1 hour at room temperature or overnight at 4°C).

Rinse with wash buffer.

Secondary Antibody Incubation:

Incubate sections with the AP-conjugated secondary antibody, diluted according to the

manufacturer's instructions.

Rinse with wash buffer.

Chromogen Preparation and Development:

Prepare the "Fast Red" working solution by mixing the chromogen and substrate buffer

immediately before use.

Incubate the sections with the "Fast Red" solution until the desired color intensity is

reached. This will result in a red precipitate at the site of the target antigen.[5]

Monitor the color development under a microscope.

Counterstaining and Mounting:

Rinse slides gently with deionized water.

Counterstain with a suitable counterstain if desired (e.g., hematoxylin).

Rinse with deionized water.

Mount with an aqueous mounting medium. Note: The red precipitate formed by many

"Fast Red" chromogens is soluble in alcohol and xylene, so dehydration and clearing

steps should be avoided after chromogen development.[5]

Applications and Considerations
Fast Red KL Salt is utilized as a chromogenic substrate in enzyme-linked immunosorbent

assays (ELISA) and immunohistochemistry, where it produces a colored product in the
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presence of the appropriate enzyme.[5] It has also been noted for its use as a visualizing agent

in chromatographic experiments.[4]

Researchers should be aware that some sources indicate that Fast Red KL Salt may be

carcinogenic.[4] Therefore, appropriate safety precautions, including the use of personal

protective equipment, should be taken when handling this compound.

Logical Workflow for Immunohistochemistry
The following diagram illustrates the general workflow for an immunohistochemistry experiment

utilizing an alkaline phosphatase-based detection system with a chromogenic substrate like

Fast Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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